Cas no 922941-73-9 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide
• CAS No: 922941-73-9
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 5497688
• Update Time: 2025-05-23

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-ylmethyl)acetamide
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C23H21N3O2S/c1-16-12-17(2)22-20(13-16)29-23(25-22)26(14-18-8-6-7-11-24-18)21(27)15-28-19-9-4-3-5-10-19/h3-13H,14-15H2,1-2H3
• InChI Key： RXJKROQESPHYGP-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C=C(C)C=C2S1)CC1=NC=CC=C1)(=O)COC1=CC=CC=C1

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide

N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-Phenoxy-N-(Pyridin-2-yl)Methylacetamide: A Comprehensive Overview

N-(4,6-Dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide is a complex organic compound with the CAS Registry Number 922941-73-9. This compound is notable for its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The molecule combines a benzothiazole ring system with a phenoxy group and a pyridine moiety, making it a versatile compound for further research and development.

The benzothiazole core of this compound is a well-known heterocyclic structure with significant chemical and biological properties. Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The phenoxy group attached to the benzothiazole ring introduces additional electronic and steric effects, enhancing the compound's reactivity and bioavailability. Furthermore, the pyridine moiety contributes to the molecule's aromaticity and potential for hydrogen bonding interactions, which are critical in many biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and transition metal catalysts. Researchers have explored various synthetic pathways to optimize the yield and purity of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide. These methods include Suzuki-Miyaura coupling and Buchwald-Hartwig amination, which have proven to be highly effective in constructing the desired heterocyclic frameworks.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, research into its anticancer properties has revealed selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology.

The molecular structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide plays a crucial role in its pharmacokinetic properties. Computational modeling studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies indicate that the compound has favorable solubility and permeability characteristics, which are essential for its potential use as an orally administered drug.

Recent breakthroughs in computational chemistry have also allowed researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies have revealed that the phenoxy group and pyridine moiety are critical for interactions with target proteins, suggesting that slight modifications to these groups could enhance binding affinity and therapeutic efficacy.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-2-yl)methylacetamide is a highly promising compound with diverse applications in the field of chemistry and biology. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the creation of novel therapeutic agents.